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Compound of Interest

Dimethyl 1,5-
Compound Name:
naphthalenedisulfonate

Cat. No.: B1361604

An In-depth Technical Guide to Dimethyl 1,5-naphthalenedisulfonate

Introduction

Dimethyl 1,5-naphthalenedisulfonate is an organic chemical compound, specifically an ester
derivative of 1,5-naphthalenedisulfonic acid. This guide provides a comprehensive overview of
its molecular characteristics, related synthetic protocols, and analytical methods relevant to
researchers and professionals in chemical and drug development fields. The parent compound,
1,5-naphthalenedisulfonic acid, also known as Armstrong's acid, is a significant intermediate in
the synthesis of dyes and pigments.[1] Derivatives like the dimethyl ester serve as important
building blocks in organic synthesis.

Chemical Identity and Properties

The fundamental molecular and physical properties of Dimethyl 1,5-naphthalenedisulfonate
are summarized below. These identifiers are crucial for accurate substance registration, safety
data sheet (SDS) management, and experimental design.
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Molecular Formula

C12H1206S2

[21(3][41[5]

316.35 g/mol (also cited as

Molecular Weight 3]l4][5
g 316.34) [31[41[5]

dimethyl naphthalene-1,5-

IUPAC Name _ [2][6]
disulfonate

CAS Number 20779-13-9 2113151161171
1,5-Naphthalenedisulfonic acid

Synonyms ) [2][3]
dimethyl ester
White to Almost white

Appearance [4]
powder/crystal

Purity >98.0% (by GC) [4]
HCXPJIJMZQMWIBMO-

InChl Key [6]1[8]

UHFFFAOYSA-N

Synthesis and Chemical Relationships

Dimethyl 1,5-naphthalenedisulfonate is synthesized from naphthalene through a multi-step

process. The logical progression involves the sulfonation of naphthalene to form the parent

acid, which can then be converted to its dimethyl ester.
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Caption: Logical relationship from Naphthalene to Dimethyl 1,5-naphthalenedisulfonate.

The general workflow for producing sulfonated naphthalene derivatives involves initial
sulfonation followed by purification and potential further reactions like salt formation or
esterification.

General Synthesis Workflow
Start: Sulfonation Isolation/ Product: Further Derivatization Final Product:

Naphthalene (e.g., with Oleum) Reaction Mixture

Purification 1,5-Naphthalenedisulfonic Acid (e.g., Esterification) Dimethyl Ester

Click to download full resolution via product page
Caption: General experimental workflow for the synthesis of naphthalene derivatives.

Experimental Protocols

While specific protocols for the industrial production of Dimethyl 1,5-naphthalenedisulfonate
are proprietary, methodologies for the synthesis of its precursors are well-documented.
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Protocol 1: Synthesis of 1,5-Naphthalenedisulfonic Acid
(Parent Compound)

The synthesis of the parent acid is typically achieved through the sulfonation of naphthalene.
Objective: To synthesize 1,5-naphthalenedisulfonic acid from naphthalene.

Methodology:

Refined naphthalene is mixed with fuming sulfuric acid (oleum) in a sulfonation vessel.[9]

e Initially, 180g of fuming sulfuric acid is used, and 75g of naphthalene is added slowly while
maintaining a temperature of 30°C.[9]

e The reaction proceeds for 3-4 hours.[9]

e An additional 500g of fuming sulfuric acid is then slowly added, with the reaction continuing
for another 3 hours at 30°C.[9]

e The resulting product is a solution of 1,5-naphthalenedisulfonic acid.[9]

« Isolation can be performed by adding the reaction mixture to water and precipitating the free
acid by cooling.[9]

Protocol 2: Preparation of Disodium 1,5-
naphthalenedisulfonate

The disodium salt is a common, stable form of the parent acid and is often used as a starting
material for further synthesis.

Objective: To prepare the disodium salt from a sulfonation mixture.
Methodology:

e An aqueous sulfonation mixture containing 1,5-naphthalenedisulfonic acid is neutralized to a
pH of 5 to 9 (preferably 6 to 8) using sodium hydroxide or sodium carbonate.[10]

o This neutralization process results in the formation of a suspension.[10]
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e The solid disodium salt is then isolated from the suspension through standard methods such
as filtration and drying.[10]

Protocol 3: General Analytical Method for
Naphthalenedisulfonic Acid Derivatives (LC-MS)

Due to the polar and non-volatile nature of many naphthalenedisulfonic acid derivatives, Liquid
Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization (ESI) is a preferred
analytical technique.[1]

Objective: To analyze 1,5-naphthalenedisulfonic acid derivatives.
Methodology:

o Chromatographic Separation (HPLC): A mixed-mode HPLC column designed for retaining
polar, acidic compounds is utilized.[1]

» Mobile Phase: A mobile phase compatible with MS, such as a mixture of acetonitrile and
water containing a volatile buffer like ammonium formate, is prepared. The pH of the mobile
phase is critical for controlling the ionization state of the analyte.[1]

o Detection: Mass spectrometry with ESI is used for detection and quantification.[1]

Spectroscopic Data

While comprehensive spectroscopic data for the dimethyl ester is not detailed in the provided
literature, experimental NMR data for the closely related disodium salt provides a valuable
reference for the naphthalene core structure.

Chemical Shift Lo . L
Nucleus Multiplicity Assighment Citation
(ppm)
1H 8.89 d H-4, H-8 [1]
1H 7.98 d H-2, H-6 [1]
H 7.46 t H-3, H-7 [1]
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Applications in Research and Development

1,5-Naphthalenedisulfonic acid and its derivatives are primarily utilized as intermediates in
chemical synthesis.[1] The parent acid is a crucial component in the manufacturing of various
dyes.[1] For researchers and drug development professionals, esterified derivatives like
Dimethyl 1,5-naphthalenedisulfonate serve as versatile building blocks for constructing more
complex molecules. The two sulfonate groups offer reactive sites for further chemical
modification, making them valuable in the synthesis of novel compounds for materials science
and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361604#dimethyl-1-5-naphthalenedisulfonate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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